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Cat. No.: B1295612
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Introduction 5-Fluorotryptamine hydrochloride (5-FT HCI) is a derivative of the monoamine
alkaloid tryptamine, distinguished by a fluorine atom at the 5-position of the indole ring, which
can enhance its biological activity.[1] It serves as a high-purity analytical reference standard for
researchers, scientists, and drug development professionals. This document provides detailed
application notes and experimental protocols for its use in analytical and research settings. Its
primary applications are in the qualitative and quantitative analysis of tryptamines for forensic
and research purposes, and as a pharmacological tool for studying the serotonergic system.[2]

[3]

Product Information and Physical Properties

5-Fluorotryptamine hydrochloride is a versatile chemical compound used in pharmaceutical
and biochemical research.[1] It is supplied as a crystalline or solid powder and should be
handled with appropriate laboratory safety precautions, including the use of personal protective
equipment like eye shields and gloves.[4]
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Property Value Source

2-(5-fluoro-1H-indol-3-
IUPAC Name _ _ [11[5]
yl)ethanamine hydrochloride

3-(2-Aminoethyl)-5-fluoro-1H-
Synonyms _ _ [1]
indole hydrochloride

CAS Number 2711-58-2 [1][4][5]
Molecular Formula C1oH11FN2z - HCI [1114]
Molecular Weight 214.67 g/mol [1][4]
Purity >95% - 298% [1][6]
Appearance Light yellow to beige solid [1]

N Store at 0-8 °C or -20°C for
Storage Conditions N [11[4116]
long-term stability

Application Notes
Analytical Applications

As a certified reference material, 5-Fluorotryptamine HCI is essential for ensuring the accuracy
and reliability of analytical methods.[1] It is primarily used for:

Method Validation: Establishing linearity, limit of detection (LOD), and limit of quantification
(LOQ) for chromatographic assays.

o System Suitability: Verifying the performance of analytical instruments (e.g., GC-MS, HPLC)
before sample analysis.

» Positive Control: Confirming the identity of 5-Fluorotryptamine in forensic samples, seized
materials, or biological matrices.

¢ Quantitative Analysis: Serving as a standard for creating calibration curves to determine the
concentration of the analyte in unknown samples.

Pharmacological and Neuroscience Research
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5-Fluorotryptamine is a potent serotonin receptor agonist and a serotonin-dopamine releasing
agent (SDRA), making it a valuable tool for neuroscience research.[5] Its ability to interact with
various serotonin receptor subtypes allows for the investigation of complex neurotransmitter
pathways involved in mood, cognition, and neurological disorders.[1]

3.1. Receptor Binding and Functional Activity 5-FT demonstrates high affinity for multiple
serotonin (5-HT) receptors. It acts as a full agonist at the 5-HT2A receptor and a partial agonist
at 5-HTs receptors.[5][7] It also functions as a releasing agent at serotonin (SERT), dopamine
(DAT), and norepinephrine (NET) transporters and is a weak inhibitor of monoamine oxidase
(MAO).[5]

Target Parameter Value (nM) Activity

5-HT1A Receptor Ki 18 Agonist

ECso 129

5-HT2A Receptor Ki 6.0 - 3,908 Full Agonist

ECso 2.64 - 58

5-HT2B Receptor Ki 5.7 Agonist

5-HT2C Receptor Ki 3.72 Agonist

5-HTsA Receptor Ki 800 Partial Agonist

ECso 16,000

SERT ECso 10.1 Releasing Agent

DAT ECso 82.3 Releasing Agent

NET ECso 464 Releasing Agent

MAO-A ICso 13,200 Weak Inhibitor

MAO-B ICso 52,500 Weak Inhibitor
Table references:[5][7]
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3.2. Serotonergic System Interaction Pathway 5-Fluorotryptamine primarily exerts its effects by
directly binding to postsynaptic serotonin receptors and by promoting the release of
monoamines from the presynaptic neuron via transporters.
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Weigh Sample and
Reference Standard

Dissolve in Water
Add NaOH (Basify)

:

Liquid-Liquid Extraction
(e.g., Methylene Chloride)

:

Dry Organic Layer
(e.g., Na2SO0a)

Derivatization (Optional)
(e.qg., Silylation)

Inject into GC-MS

Data Acquisition
(Scan or SIM mode)

Identify & Quantify
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Inject into HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]

. caymanchem.com [caymanchem.com]

. Sapphire Bioscience [sapphirebioscience.com]

. 5-Fluorotryptamine 2711-58-2 [sigmaaldrich.com]
. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]

. medkoo.com [medkoo.com]

°
~ (o)) ol iy w N -

. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and
electronegativity at the 5 position of tryptamine are critical for efficient receptor function -
PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes: 5-Fluorotryptamine Hydrochloride as
an Analytical Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295612/docs#application-notes-5-fluorotryptamine-
hydrochloride-as-an-analytical-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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